Cas no 79381-09-2 (5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY-)

5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY- structure
79381-09-2 structure
Product name:5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY-
CAS No:79381-09-2
MF:C13H16O3
MW:220.264
CID:3324387
PubChem ID:613233

5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY- Chemical and Physical Properties

Names and Identifiers

    • 5H-BENZOCYCLOHEPTEN-5-ONE, 6,7,8,9-TETRAHYDRO-1,4-DIMETHOXY-
    • SY365609
    • 1,4-Dimethoxy-6,7,8,9-tetrahydro-5-benzocycloheptenone
    • 79381-09-2
    • 1,4-Dimethoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
    • NWPFWBZSTHWIQZ-UHFFFAOYSA-N
    • 1,4-Dimethoxy-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one #
    • AKOS012022604
    • MFCD11590845
    • Inchi: InChI=1S/C13H16O3/c1-15-11-7-8-12(16-2)13-9(11)5-3-4-6-10(13)14/h7-8H,3-6H2,1-2H3
    • InChI Key: NWPFWBZSTHWIQZ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 220.109944368Da
  • Monoisotopic Mass: 220.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

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